N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide
Overview
Description
N’-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide is a chemical compound with the molecular formula C10H10N4O2 . It has an average mass of 218.212 Da and a monoisotopic mass of 218.080383 Da .
Molecular Structure Analysis
The molecular structure of N’-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide consists of a cyano group (-CN), a nitro group (-NO2), and a dimethylamino group (-N(CH3)2) attached to a phenyl ring .Physical And Chemical Properties Analysis
N’-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide is a solid at room temperature . It has a melting point of 146-148°C .Scientific Research Applications
Molecular Imaging of EGFR Kinase Activity in Tumors
Specific Scientific Field
The application of this compound is in the field of Molecular Imaging and Cancer Research , specifically in imaging of Epidermal Growth Factor Receptor (EGFR) kinase activity in tumors .
Comprehensive and Detailed Summary of the Application
This compound is used as a radiolabeled tracer in Positron Emission Tomography (PET) for noninvasive and repetitive imaging of heterogeneity of EGFR expression and signaling activity in tumors . This allows for monitoring of individual patients before and during therapy with EGFR signaling inhibitors .
Detailed Description of the Methods of Application or Experimental Procedures
The compound is synthesized and Iodine-124 (124I) radiolabeled . It selectively, irreversibly, and covalently binds the adenosine-triphosphate-binding site to the activated (phosphorylated) EGFR kinase, but not to the inactive EGFR kinase . This selectivity was demonstrated using in silico modeling with crystal structures of the wild type and different gain-of-function mutants of EGFR kinases . In vitro radiotracer accumulation and washout studies demonstrated a rapid accumulation and progressive retention postwashout of the compound in certain carcinoma and glioma cells .
Thorough Summary of the Results or Outcomes Obtained
Using this compound, noninvasive PET images of EGFR activity in certain subcutaneous tumor xenografts were obtained . This suggests that PET imaging with this compound should allow for identification of tumors with high EGFR kinase signaling activity, including brain tumors expressing EGFRvIII mutants and nonsmall-cell lung cancer expressing gain-of-function EGFR kinase mutants .
Safety And Hazards
properties
IUPAC Name |
N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c1-13(2)7-12-10-4-3-9(14(15)16)5-8(10)6-11/h3-5,7H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLSZPRPVHOOMBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC1=C(C=C(C=C1)[N+](=O)[O-])C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70447701 | |
Record name | N'-(2-Cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70447701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide | |
CAS RN |
39263-34-8 | |
Record name | N'-(2-Cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70447701 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N'-(2-cyano-4-nitrophenyl)-N,N-dimethylmethanimidamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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